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TAK-733: Managing Creatine Kinase Elevation

FAQ 1: Is elevated creatine kinase a known effect of TAK-733? Yes, increased blood creatine
phosphokinase (CPK) is a documented side effect of TAK-733 treatment. In the first-in-human phase I
clinical trial, it was reported as a common drug-related adverse event (AE), occurring in 20% of patients

with advanced solid tumors [1].

FAQ 2: How severe can this elevation be? In the phase I study, grade 3 or higher adverse events were
reported in 53% of patients [1]. The study defined dese-limiting toxicities (DLTs) that included specific
criteria for CPK elevation: Grade 3 CPK elevation that did not resolve to Grade <1 within 3 days, or any
Grade 4 CPK elevation, was considered a DLT [1]. This indicates that CK elevation is a significant, dose-

related effect that requires careful monitoring.

Troubleshooting & Management Guide

The following guide is based on the dose-escalation study and general principles for managing similar

targeted therapies. The maximum tolerated dose (MTD) in the study was established at 16 mg [1].

Aspect Details & Recommendations

Monitoring Routine blood tests: Monitor serum CPK levels at baseline and regularly during
treatment cycles, especially during the first cycles. The phase | study used 28-day
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Aspect Details & Recommendations

cycles with dosing on Days 1-21 [1].

Grading & Use CTCAE (Common Terminology Criteria for Adverse Events) grading (the
Assessment study used v3.0). Exclude other causes of CK elevation (e.g., strenuous exercise,
muscle trauma, statin use, cardiac events) [1].

Dose For Grade 3 CPK (>/=5.0 - 10.0 x ULN): The study protocol considered this a

Modification potential DLT if it did not resolve quickly. Withhold TAK-733 and monitor CK levels
closely until resolution. For Grade 4 CPK (>10.0 x ULN): This was defined as a DLT.
Permanently discontinue TAK-733 is recommended [1].

General Ensure adequate hydration. Patient education to report any unexplained muscle pain,
Management tenderness, or weakness immediately.

Experimental & Clinical Workflow for Monitoring

For a visual summary of the monitoring and management process derived from the clinical trial protocol,

please refer to the following flowchart:
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Key Considerations for Researchers

¢ Mechanism: The specific biological mechanism by which TAK-733 induces CPK elevation is not fully
detailed in the available literature. It is a class effect observed with some MEK inhibitors.

¢ Clinical Context: The available data comes from a phase I trial in patients with advanced solid
tumors. The relevance and severity of this AE in other patient populations or in healthier subjects may
differ.

e Combination Therapies: Be vigilant for potential synergistic toxicities when TAK-733 is used in
combination with other agents that may also cause myopathy or elevate CPK.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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